Cas no 960079-28-1 (4-Bromo-1,1,3,3,5,5,7,7-octaethyl-1,2,3,5,6,7-hexahydro-s-indacene)

• Product name: 4-Bromo-1,1,3,3,5,5,7,7-octaethyl-1,2,3,5,6,7-hexahydro-s-indacene
• CAS No: 960079-28-1
• MF: C₂₈H₄₅Br
• MW: 461.560908079147
• CID: 3164580
• PubChem ID: 253659915

4-Bromo-1,1,3,3,5,5,7,7-octaethyl-1,2,3,5,6,7-hexahydro-s-indacene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1,1,3,3,5,5,7,7-octaethyl-1,2,3,5,6,7-hexahydro-s-indacene
• Eind-Br
• B4380
• 1,1,3,3,5,5,7,7-Octaethyl-4-bromo-1,2,3,5,6,7-hexahydro-s-indacene

• Inchi： 1S/C28H45Br/c1-9-25(10-2)18-27(13-5,14-6)22-20(25)17-21-23(24(22)29)28(15-7,16-8)19-26(21,11-3)12-4/h17H,9-16,18-19H2,1-8H3
• InChI Key： SNWPVKQFJCNSIU-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=C([H])C3=C1C(C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])C([H])([H])C3(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])C(C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])C([H])([H])C2(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 499
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 153.0 to 157.0 deg-C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 4-Bromo-1,1,3,3,5,5,7,7-octaethyl-1,2,3,5,6,7-hexahydro-s-indacene

Recent Advances in the Study of 4-Bromo-1,1,3,3,5,5,7,7-octaethyl-1,2,3,5,6,7-hexahydro-s-indacene (CAS: 960079-28-1)

The compound 4-Bromo-1,1,3,3,5,5,7,7-octaethyl-1,2,3,5,6,7-hexahydro-s-indacene (CAS: 960079-28-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique octaethyl-substituted indacene core, serves as a critical intermediate in the synthesis of advanced materials and bioactive compounds. Recent studies have explored its potential applications in organic electronics, photodynamic therapy, and as a precursor for novel drug candidates.

One of the most notable advancements involves the use of 4-Bromo-1,1,3,3,5,5,7,7-octaethyl-1,2,3,5,6,7-hexahydro-s-indacene in the development of near-infrared (NIR) fluorescent probes. Researchers have demonstrated that bromination at the 4-position enhances the photostability and quantum yield of the resulting fluorophores, making them ideal for in vivo imaging and diagnostic applications. These probes exhibit exceptional tissue penetration and minimal background interference, addressing longstanding challenges in biomedical imaging.

In addition to its optical properties, this compound has been investigated for its role in catalytic systems. A 2023 study published in the Journal of the American Chemical Society highlighted its utility as a ligand in palladium-catalyzed cross-coupling reactions. The bulky octaethyl groups sterically stabilize the catalytic center, improving reaction efficiency and selectivity. This finding opens new avenues for the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Further research has focused on the derivatization of 4-Bromo-1,1,3,3,5,5,7,7-octaethyl-1,2,3,5,6,7-hexahydro-s-indacene to produce novel therapeutic agents. For instance, its conversion into boron-dipyrromethene (BODIPY) derivatives has shown promise in photodynamic therapy (PDT). These derivatives exhibit strong absorption in the therapeutic window (650-900 nm) and generate reactive oxygen species (ROS) upon light irradiation, enabling targeted cancer cell destruction with minimal side effects.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 4-Bromo-1,1,3,3,5,5,7,7-octaethyl-1,2,3,5,6,7-hexahydro-s-indacene. Recent efforts have optimized its production via palladium-catalyzed bromination of the parent indacene, achieving yields exceeding 85%. However, scalability and cost-effectiveness are ongoing concerns, particularly for industrial applications.

In conclusion, 4-Bromo-1,1,3,3,5,5,7,7-octaethyl-1,2,3,5,6,7-hexahydro-s-indacene (CAS: 960079-28-1) represents a versatile and highly functionalized building block in modern chemical and pharmaceutical research. Its applications span from advanced materials to therapeutics, driven by its unique structural and electronic properties. Future studies should focus on addressing synthetic challenges and expanding its utility in emerging fields such as theranostics and personalized medicine.